2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol

• IUPAC Name: 2-[[3-[(2-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl-ethylamino]ethanol
• InChI: InChI=1S/C14H18ClN3O2/c1-2-18(7-8-19)10-14-16-13(17-20-14)9-11-5-3-4-6-12(11)15/h3-6,19H,2,7-10H2,1H3
• InChI Key: AMZPBVBIUIVJFV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)CC1=NC(=NO1)CC2=CC=CC=C2Cl
• Molecular Formula: C14H18ClN3O2
• Molecular Weight: 295.76 g/mol

Description

2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol is a chemical compound that has been widely used in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol is not fully understood. However, it is believed to act by binding to specific receptors or enzymes in the target cells, leading to the inhibition of their activity. This, in turn, may lead to the induction of apoptosis or cell death, which may be beneficial in the treatment of cancer.
Biochemical and Physiological Effects:
2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol has been shown to exhibit various biochemical and physiological effects. It has been reported to have antioxidant, anti-inflammatory, and antimicrobial properties. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol in lab experiments include its high yield and purity, its potential applications in various fields, and its relatively low cost. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol. These include the development of new synthetic methods for the compound, the investigation of its potential applications in the development of new drugs, and the exploration of its potential side effects and toxicity in vivo. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for its therapeutic use.
Conclusion:
In conclusion, 2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol is a promising chemical compound that has been widely used in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol involves the reaction of 2-aminoethanol with 2-chlorobenzaldehyde and 5-amino-1,2,4-oxadiazole. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product in good yield and purity.

Scientific Research Applications

2-[{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}(ethyl)amino]ethanol has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions, as a ligand for the synthesis of metal complexes, and as a potential anticancer agent. It has also been used in the development of biosensors for the detection of biomolecules.